Cas no 71207-06-2 (3b,4a-dihydrobenzo[9,10]pyreno[4,5-b]oxirene)

• Product name: 3b,4a-dihydrobenzo[9,10]pyreno[4,5-b]oxirene
• CAS No: 71207-06-2
• MF: C₂₀H₁₂O
• MW: 268.308685302734
• CID: 1748230
• PubChem ID: 153299

3b,4a-dihydrobenzo[9,10]pyreno[4,5-b]oxirene Chemical and Physical Properties

Names and Identifiers

• 3b,4a-dihydrobenzo[9,10]pyreno[4,5-b]oxirene
• 3b,4a-Dihydrobenzo(9,10)pyreno(4,5-b)oxirene
• Benzo(9,10)pyreno(4,5-b)oxirene, 3b,4a-dihydro-
• benzo[9,10]pyreno[4,5-b]oxirene, 3b,4a-dihydro-
• NIOSH/DJ5051500
• Benzo(e)pyrene, 4,5-dihydro-4,5-epoxy-
• CHEMBL49360
• 71207-06-2
• DJ50515000
• 4,5-Dihydro-4,5-epoxybenzo(e)pyrene
• DTXSID20991522
• Benzo(e)pyrene 4,5-oxide

• Inchi： InChI=1S/C20H12O/c1-2-6-12-11(5-1)13-7-3-9-15-17(13)18-14(12)8-4-10-16(18)20-19(15)21-20/h1-10,19-20H
• InChI Key： UOOBFMOYDHLMRB-UHFFFAOYSA-N
• SMILES： C1=CC=C2C3=C4C(=CC=C3)C5C(O5)C6=CC=CC(=C64)C2=C1

Computed Properties

• Exact Mass: 268.08886
• Monoisotopic Mass: 268.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53